Cas no 1281267-23-9 ((2-Bromophenyl)(2,4-dimethylphenyl)methanol)

• Product Name: (2-Bromophenyl)(2,4-dimethylphenyl)methanol
• CAS No: 1281267-23-9
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD12964390
• CID: 5207430
• Update Time: 2026-03-06

(2-Bromophenyl)(2,4-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(2,4-dimethylphenyl)methanol
• 2-Bromo-2',4'-dimethylbenzhydrol
• (2-bromophenyl)-(2,4-dimethylphenyl)methanol

• MDL： MFCD12964390
• Inchi： 1S/C15H15BrO/c1-10-7-8-12(11(2)9-10)15(17)13-5-3-4-6-14(13)16/h3-9,15,17H,1-2H3
• InChI Key： KDNNMWHHZRQIIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(C)=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on (2-Bromophenyl)(2,4-dimethylphenyl)methanol

Introduction to (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol (CAS No. 1281267-23-9)

The compound (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol, identified by the CAS registry number 1281267-23-9, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex aromatic structure, which includes a bromine atom and two methyl groups attached to the phenyl rings. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its ability to act as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, has been extensively studied, providing insights into its versatility in chemical synthesis.

In addition to its role in materials science, (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol has also gained attention in the pharmaceutical industry. Its structure has been utilized as a precursor for synthesizing bioactive molecules with potential therapeutic applications. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for drug development.

The synthesis of (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol involves a multi-step process that typically includes bromination, methylation, and hydroxylation reactions. These steps are carefully optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

From an environmental perspective, understanding the fate and transport of (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol in various ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on its biodegradation pathways under different environmental conditions, providing valuable insights into its ecological safety.

In conclusion, (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol (CAS No. 1281267-23-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an important tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.